Cas no 120271-23-0 (1-isothiocyanato-15-methylsulfanylpentadecane)

1-isothiocyanato-15-methylsulfanylpentadecane structure
120271-23-0 structure
Product name:1-isothiocyanato-15-methylsulfanylpentadecane
CAS No:120271-23-0
MF:C17H33NS2
MW:315.581
CID:2617008
PubChem ID:71339727

1-isothiocyanato-15-methylsulfanylpentadecane Chemical and Physical Properties

Names and Identifiers

    • 1-isothiocyanato-15-methylsulfanylpentadecane
    • 120271-23-0
    • 1-ISOTHIOCYANATO-15-(METHYLSULFANYL)PENTADECANE
    • DTXSID70767092
    • Inchi: InChI=1S/C17H33NS2/c1-20-16-14-12-10-8-6-4-2-3-5-7-9-11-13-15-18-17-19/h2-16H2,1H3
    • InChI Key: PYSSXKUUGTYCTF-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 315.20544240Da
  • Monoisotopic Mass: 315.20544240Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 16
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.5
  • Topological Polar Surface Area: 69.8Ų

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